Cas no 170569-87-6 (Desmethyl Celecoxib)

Desmethyl Celecoxib Properties

Names and Identifiers

• 1-hexadecanoyl-2-(p-nitrophenoxysuccinoyl)-sn-glyceryl-3-phosphorylcholine
• 4-[5-(phenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
• 4-[5-PHENYL-3-(TRIFLUOROMETHYL)PYRAZOL-1-YL]BENZENESULFONAMIDE
• CAY10452
• Desmethyl Celecoxib
• [3',6'-BIS(ACETYLOXY)-3-OXOSPIRO[ISOBENZOFURAN-1(3H),9'-[9H]XANTHEN]-5-YL]-2-[[(5Z,8Z,11Z,14Z)-1-OXO-5,8,11,14-EICOSATETRAENYL]AMINO]ETHYL ESTER CARBAMIC ACID
• 4-[5-PHENYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]BENZENESULFONAMIDE
• CAY10454
• COX-2 INHIBITOR, PTPBS
• PTPBS
• Celecoxib Impurity 3
• 4-(5-Phenyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
• CHEMBL29920
• BCP34247
• CAY-10452
• 170569-87-6
• S0761
• Desmethyl Celecoxib;4-[5-Phenyl-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
• Benzenesulfonamide, 4-[5-phenyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• MS-25877
• HY-118139
• 4-(5-Phenyl-3-trifluoromethyl-pyrazol-1-yl)-benzenesulfonamide
• BDBM50057518
• 4-(5-Phenyl-3-trifluoromethyl-1H-pyrazol-1-yl)benzenesulfonamide
• VGA56987
• DB-205519
• 228KL4J7NY
• MQPLMBSDWYIIID-UHFFFAOYSA-N
• F75899
• SCHEMBL213784
• AKOS028111806
• CS-0065275
• Desmethyl Celecoxib?
• 4-(5-phenyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide
• 4-[5-phenyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]benzenesulfonamide
• 1-HEXADECANOYL-2-(P-NITROPHENOXYSUCCINOYL)-SN-GLYCERYL-3-PHOSPHORYLCHOLINE
• 4-[5-phenyl-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
• +Expand

• InChIKey： MQPLMBSDWYIIID-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H12F3N3O2S/c17-16(18,19)15-10-14(11-4-2-1-3-5-11)22(21-15)12-6-8-13(9-7-12)25(20,23)24/h1-10H,(H2,20,23,24)
• SMILES： C1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F

Computed Properties

• Exact Mass: 367.060232g/mol
• Surface Charge: 0
• XLogP3: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 367.060232g/mol
• Monoisotopic Mass: 367.060232g/mol
• Topological Polar Surface Area: 86.4Ų
• Heavy Atom Count: 25
• Complexity: 550
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 77.98
• Boiling Point: 522.5±60.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 269.8±32.9 °C
• Color/Form: No data available
• Density: 1.5±0.1 g/cm3